dimethyl 5-[(4-iodobenzoyl)amino]isophthalate

• IUPAC Name: dimethyl 5-[(4-iodobenzoyl)amino]benzene-1,3-dicarboxylate
• InChI: InChI=1S/C17H14INO5/c1-23-16(21)11-7-12(17(22)24-2)9-14(8-11)19-15(20)10-3-5-13(18)6-4-10/h3-9H,1-2H3,(H,19,20)
• InChI Key: BVQGMJUQPDXEQX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)NC(=O)C2=CC=C(C=C2)I)C(=O)OC
• Molecular Formula: C17H14INO5
• Molecular Weight: 439.20 g/mol

Description

Dimethyl 5-[(4-iodobenzoyl)amino]isophthalate, also known as DIABI, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DIABI is a derivative of isophthalic acid and is widely used in organic synthesis, drug discovery, and material science.

Mechanism of Action

The mechanism of action of dimethyl 5-[(4-iodobenzoyl)amino]isophthalate is not well understood. However, it is believed that dimethyl 5-[(4-iodobenzoyl)amino]isophthalate interacts with specific proteins in cells, leading to changes in their function. dimethyl 5-[(4-iodobenzoyl)amino]isophthalate has been shown to inhibit the activity of certain enzymes, such as protein kinases, which are involved in cell signaling pathways. This inhibition can lead to the suppression of cell growth and proliferation.
Biochemical and Physiological Effects:
dimethyl 5-[(4-iodobenzoyl)amino]isophthalate has been shown to have several biochemical and physiological effects. In vitro studies have shown that dimethyl 5-[(4-iodobenzoyl)amino]isophthalate can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. dimethyl 5-[(4-iodobenzoyl)amino]isophthalate has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis. In addition, dimethyl 5-[(4-iodobenzoyl)amino]isophthalate has been shown to have anti-inflammatory properties, which may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

Dimethyl 5-[(4-iodobenzoyl)amino]isophthalate has several advantages for lab experiments. It is easy to synthesize and purify, and it can be used as a building block for the synthesis of various compounds. dimethyl 5-[(4-iodobenzoyl)amino]isophthalate has also been shown to have potent biological activity, making it a useful tool for studying cell signaling pathways and drug discovery. However, dimethyl 5-[(4-iodobenzoyl)amino]isophthalate has some limitations for lab experiments. It is not water-soluble, which can make it difficult to use in biological assays. In addition, dimethyl 5-[(4-iodobenzoyl)amino]isophthalate can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for dimethyl 5-[(4-iodobenzoyl)amino]isophthalate research. One area of interest is the development of new anticancer drugs based on dimethyl 5-[(4-iodobenzoyl)amino]isophthalate. Researchers are exploring the use of dimethyl 5-[(4-iodobenzoyl)amino]isophthalate derivatives as inhibitors of specific cancer targets, such as protein kinases. Another area of interest is the development of fluorescent dyes based on dimethyl 5-[(4-iodobenzoyl)amino]isophthalate, which can be used in bioimaging and biosensing applications. Researchers are also exploring the use of dimethyl 5-[(4-iodobenzoyl)amino]isophthalate in the development of new materials, such as polymers and nanoparticles, which have potential applications in drug delivery and tissue engineering.
Conclusion:
In conclusion, dimethyl 5-[(4-iodobenzoyl)amino]isophthalate is a versatile chemical compound with potential applications in various fields, including drug discovery, material science, and bioimaging. The synthesis of dimethyl 5-[(4-iodobenzoyl)amino]isophthalate is simple and efficient, making it a useful tool for laboratory experiments. dimethyl 5-[(4-iodobenzoyl)amino]isophthalate has been shown to have potent biological activity, including anticancer and anti-inflammatory properties. However, further research is needed to fully understand the mechanism of action of dimethyl 5-[(4-iodobenzoyl)amino]isophthalate and to explore its potential applications in various fields.

Synthesis Methods

Dimethyl 5-[(4-iodobenzoyl)amino]isophthalate can be synthesized via a simple and efficient method. The synthesis involves the reaction of isophthalic acid with thionyl chloride, followed by the reaction with dimethylamine and 4-iodobenzoyl chloride. The resulting product is dimethyl 5-[(4-iodobenzoyl)amino]isophthalate, which can be purified by recrystallization. This synthesis method is widely used in laboratories and can be scaled up for industrial production.

Scientific Research Applications

Dimethyl 5-[(4-iodobenzoyl)amino]isophthalate has a wide range of applications in scientific research. It is used as a building block in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials. dimethyl 5-[(4-iodobenzoyl)amino]isophthalate has been used in the synthesis of anticancer drugs, such as imatinib and dasatinib, which are used in the treatment of chronic myeloid leukemia. dimethyl 5-[(4-iodobenzoyl)amino]isophthalate has also been used in the synthesis of fluorescent dyes, which have potential applications in bioimaging and biosensing.